Cas no 2034318-62-0 (1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea)

• Product Name: 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea
• CAS No: 2034318-62-0
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5349827
• Update Time: 2025-06-30

1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea
• 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea

• Inchi： 1S/C18H22N2O4/c1-23-13-18(22,14-7-4-3-5-8-14)12-19-17(21)20-15-9-6-10-16(11-15)24-2/h3-11,22H,12-13H2,1-2H3,(H2,19,20,21)
• InChI Key： BXXUNFBXFCIBPD-UHFFFAOYSA-N
• SMILES： OC(COC)(C1C=CC=CC=1)CNC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 387
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8

Additional information on 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea

Introduction to 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea (CAS No. 2034318-62-0)

1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 2034318-62-0, exhibits a unique structural framework that positions it as a potential candidate for various therapeutic applications. The molecular architecture of this compound incorporates several functional groups, including hydroxyl, methoxy, and phenyl moieties, which contribute to its diverse chemical reactivity and biological potential.

The structural features of 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea make it an intriguing subject for further investigation in medicinal chemistry. The presence of multiple aromatic rings and polar functional groups suggests that this compound may interact with biological targets in a manner that could be exploited for therapeutic purposes. Specifically, the hydroxyl and methoxy groups can participate in hydrogen bonding interactions, while the phenyl rings provide hydrophobic surfaces that may enhance binding affinity to specific biomolecules.

In recent years, there has been growing interest in the development of novel urea-based compounds due to their demonstrated efficacy in modulating biological pathways. Urea derivatives are known for their ability to act as scaffolds for drug discovery, offering a balance between structural complexity and biological activity. The compound 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea aligns with this trend, as its molecular design incorporates elements that are often associated with bioactive molecules.

One of the most compelling aspects of 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this molecule. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea for biological activity. Molecular docking simulations and virtual screening techniques have been particularly useful in identifying promising candidates for further experimental validation. These computational methods allow researchers to predict how a compound might interact with target proteins or enzymes, providing valuable insights into its potential therapeutic applications.

The synthesis of 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled chemists to produce high-purity samples of this compound for further study.

In the context of drug discovery, 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea has shown promise in preliminary pharmacological evaluations. Its ability to modulate specific biological pathways suggests that it could be developed into a therapeutic agent for various diseases. For instance, studies have indicated that urea derivatives may exhibit anti-inflammatory or anticancer properties by interacting with key signaling molecules.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Many successful drugs have been derived from natural products, which often possess complex and unique structures. The compound 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea, with its rich structural tapestry, could be considered a derivative of such natural motifs. This connection to natural products adds another layer of interest to its potential as a therapeutic agent.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea will play an increasingly important role in the development of novel therapeutics. Their unique structural features and potential biological activities make them valuable tools for exploring new frontiers in medicinal chemistry.